1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine

• CAS RN: 1421312-13-1
• Molecular Formula: C12H13N3
• Molecular Weight: 199.3

Description

1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine (1-PP) is a heterocyclic compound that has gained considerable attention in the scientific community due to its wide range of potential applications in chemical synthesis, medicinal chemistry, and biochemistry. 1-PP is a versatile synthetic intermediate that can be used to synthesize a variety of other compounds and can be used as a starting material for the synthesis of complex molecules. It has also been used in medicinal chemistry as a potential therapeutic agent due to its ability to interact with various biological targets.

Scientific Research Applications

1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has been studied extensively for its potential applications in medicinal chemistry and biochemistry. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and is associated with inflammation. In addition, 1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has also been found to have anti-cancer activities, as it has been shown to inhibit the growth of several cancer cell lines. It has also been investigated for its potential as an antifungal agent and as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has been found to interact with multiple biological targets, including COX-2, acetylcholinesterase, and several other enzymes. Its mechanism of action is thought to involve the inhibition of key enzymes involved in various biochemical processes. For example, 1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has been found to inhibit the activity of COX-2 by binding to its active site and preventing the formation of prostaglandins. In addition, 1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has been found to inhibit the activity of acetylcholinesterase by binding to its active site and preventing the breakdown of acetylcholine.
Biochemical and Physiological Effects
1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer activities, 1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has also been found to have antifungal, antioxidant, and anti-apoptotic effects. In addition, 1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has been found to have neuroprotective effects and has been shown to reduce the toxicity of certain drugs.

Advantages and Limitations for Lab Experiments

1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available from chemical suppliers. In addition, it is relatively easy to synthesize and is stable in aqueous solutions. However, 1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has some limitations for use in laboratory experiments. It has a relatively low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, it is a relatively reactive compound and can react with other compounds in aqueous solutions.

Future Directions

1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine has several potential future applications in medicinal chemistry, biochemistry, and chemical synthesis. It could be used as a starting material for the synthesis of more complex molecules, such as drugs and other therapeutic agents. In addition, its ability to interact with multiple biological targets could be exploited in the development of new therapeutic agents. It could also be used as an inhibitor of certain enzymes, such as COX-2 and acetylcholinesterase, which could lead to the development of new drugs for the treatment of various diseases. Finally, 1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine could be used as an antioxidant to reduce oxidative stress and protect cells from damage.

Synthesis Methods

1-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine can be synthesized via several different methods, including direct condensation, cyclization, and condensation with an amine. The most common method is the direct condensation of 1-phenyl-1H-pyrazole-4-carboxaldehyde with hydrazine hydrate. The reaction is typically conducted in an aqueous solution of sodium hydroxide at a temperature of 80-90°C. The product is then purified by recrystallization or column chromatography and can be isolated in a yield of up to 80%.